Cas no 1806556-66-0 (Methyl 3-(3-chloropropanoyl)-4-cyanobenzoate)

• Product Name: Methyl 3-(3-chloropropanoyl)-4-cyanobenzoate
• CAS No: 1806556-66-0
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 4950018
• Update Time: 2025-06-11

Methyl 3-(3-chloropropanoyl)-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-chloropropanoyl)-4-cyanobenzoate

• Inchi： 1S/C12H10ClNO3/c1-17-12(16)8-2-3-9(7-14)10(6-8)11(15)4-5-13/h2-3,6H,4-5H2,1H3
• InChI Key： UYAQDTAJHQCUIV-UHFFFAOYSA-N
• SMILES： ClCCC(C1C(C#N)=CC=C(C(=O)OC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 347
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2

Additional information on Methyl 3-(3-chloropropanoyl)-4-cyanobenzoate

Methyl 3-(3-chloropropanoyl)-4-cyanobenzoate (CAS No. 1806556-66-0): A Comprehensive Overview

Methyl 3-(3-chloropropanoyl)-4-cyanobenzoate (CAS No. 1806556-66-0) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various biochemical applications. Its molecular structure, which includes a benzoate core substituted with a cyano group and a 3-chloropropanoyl moiety, makes it an intriguing subject for further investigation.

The synthesis and characterization of Methyl 3-(3-chloropropanoyl)-4-cyanobenzoate have been extensively studied, with researchers focusing on optimizing its production methods and exploring its potential applications. The benzoate group is well-known for its presence in numerous pharmaceuticals, while the cyano and chloro substituents add additional layers of reactivity and functionality. This combination makes the compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel compounds for use in medicinal chemistry. Methyl 3-(3-chloropropanoyl)-4-cyanobenzoate has emerged as a promising candidate due to its ability to serve as a precursor in the synthesis of bioactive molecules. Specifically, it has been investigated for its potential role in the development of new drugs targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.

The chemical properties of Methyl 3-(3-chloropropanoyl)-4-cyanobenzoate make it particularly useful in organic synthesis. The presence of the cyano group allows for further functionalization through reduction or hydrolysis, while the chloro-substituted propanoyl chain can undergo nucleophilic substitution reactions. These characteristics have enabled researchers to modify the compound into a wide range of derivatives with tailored properties.

One of the most compelling aspects of studying Methyl 3-(3-chloropropanoyl)-4-cyanobenzoate is its potential application in drug discovery. The benzoate moiety is commonly found in pharmaceuticals due to its stability and bioavailability, while the cyano group can enhance binding affinity to biological targets. This combination suggests that derivatives of this compound could exhibit significant pharmacological activity.

Recent studies have demonstrated the utility of Methyl 3-(3-chloropropanoyl)-4-cyanobenzoate in the synthesis of novel heterocyclic compounds. These heterocycles are known for their diverse biological activities and have been widely explored as potential therapeutic agents. The ability to incorporate this compound into complex molecular frameworks has opened new avenues for drug development.

The role of computational chemistry in understanding the properties of Methyl 3-(3-chloropropanoyl)-4-cyanobenzoate cannot be overstated. Advanced computational methods have allowed researchers to predict the behavior of this compound under various conditions, providing insights into its reactivity and interaction with biological targets. These predictions are crucial for designing experiments and optimizing synthetic routes.

In addition to its synthetic utility, Methyl 3-(3-chloropropanoyl)-4-cyanobenzoate has been studied for its potential environmental impact. Understanding how this compound behaves in different environments is essential for assessing its safety and sustainability. Preliminary studies suggest that it degrades under certain conditions, but further research is needed to fully characterize its environmental fate.

The future prospects for Methyl 3-(3-chloropropanoyl)-4-cyanobenzoate are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and materials science. As our understanding of its properties grows, so too does the potential for innovative uses. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in realizing these possibilities.

In conclusion, Methyl 3-(3-chloropropanoyl)-4-cyanobenzoate (CAS No. 1806556-66-0) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers working on drug development, organic synthesis, and environmental studies. As research continues to uncover new applications for this compound, it will undoubtedly play an increasingly important role in advancing scientific knowledge and innovation.